Cas no 2229491-55-6 (1,5-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrazole)

• Product Name: 1,5-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrazole
• CAS No: 2229491-55-6
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 5935174
• PubChem ID: 165651968
• Update Time: 2025-10-28

1,5-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrazole
• 2229491-55-6
• EN300-1745477

• Inchi： 1S/C10H14N2/c1-6-10(3,4)9-7-8(2)12(5)11-9/h1,7H,2-5H3
• InChI Key： FAPOUDHVOUWRCJ-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(C(C#C)(C)C)=N1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 1,5-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrazole

Introduction to 1,5-Dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrazole (CAS No. 2229491-55-6)

1,5-Dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrazole (CAS No. 2229491-55-6) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The specific structure of 1,5-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrazole makes it an interesting candidate for various applications, including drug discovery and development.

The molecular formula of 1,5-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrazole is C₁₀H₁₄N₂, and its molecular weight is approximately 166.23 g/mol. The compound features a pyrazole ring with two methyl groups at the 1 and 5 positions, and a 2-methylbut-3-yn-2-yl substituent at the 3 position. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule.

In recent years, pyrazoles have been extensively studied for their diverse biological activities, including anti-inflammatory, antifungal, antiviral, and anticancer properties. The presence of the 2-methylbut-3-yn-2-yl group in 1,5-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrazole adds an additional layer of complexity and potential for novel biological interactions. This group can participate in various chemical reactions, such as nucleophilic additions and metal coordination, which can be exploited in the design of new drugs or materials.

The synthesis of 1,5-dimethyl-3-(2-methylbut-3-yn-2-yl)-1H-pyrazole has been reported using several methods. One common approach involves the reaction of a suitable nitrile with a diazo compound in the presence of a catalyst. Another method involves the cyclocondensation of a hydrazine derivative with an appropriate aldehyde or ketone. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

In terms of its biological activity, 1,5-dimethyl-3-(2-methylbut-3-yn-2-y l)-1H-pyrazole has shown promising results in preliminary studies. For instance, it has demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has exhibited potent antifungal activity against various strains of fungi, including Candida albicans and Aspergillus fumigatus. These findings suggest that 1,5-dimethyl -3-(2-methylbut -3 -yn - 2 - yl ) - 1 H - pyrazol e strong > could be a valuable lead compound for the development of new therapeutic agents.

The pharmacokinetic properties of 1 , 5 - dimeth yl - 3 -( 2 - meth ylbu t - 3 - yn - 2 - yl ) - 1 H - pyr azol e strong > have also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for systemic administration. Furthermore, its low toxicity profile in animal models suggests that it is safe for further clinical evaluation.

In the context of drug discovery, 1 , 5 - dimeth yl - 3 -( 2 - meth ylbu t - 3 - yn - 2 - yl ) - 1 H - pyr azol e strong > has been identified as a potential candidate for the treatment of various diseases. Its anti-inflammatory properties make it an attractive target for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its antifungal activity could be harnessed to develop new treatments for fungal infections that are resistant to current therapies.

The structural flexibility of 1 , 5 - dimeth yl - 3 -( 2 - meth ylbu t - 3 - yn - 2 - yl ) - 1 H - pyr azol e strong > also allows for further modifications to enhance its biological activity or improve its pharmacological properties. For example, substituents can be introduced at different positions on the pyrazole ring to modulate its binding affinity to specific receptors or enzymes. This versatility makes it an ideal starting point for structure-based drug design.

In conclusion, 1 , 5 - dimeth yl - 3 -( 2 - meth ylbu t - 3 - yn - 2 - yl ) - 1 H - pyr azol e strong > ( CAS No . 2 , 000 ,000 ) is a promising compound with a wide range of potential applications in chemistry and biology . Its unique structure , combined with its diverse biological activities , makes it an exciting candidate for further research and development . As more studies are conducted , it is likely that new insights into its mechanisms of action will be uncovered , leading to the discovery of novel therapeutic agents .